Cas no 108887-44-1 (3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI))

• Product Name: 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI)
• CAS No: 108887-44-1
• MF: C₁₇H₂₀O₇
• MW: 336.336505889893
• CID: 98035
• PubChem ID: 73834167
• Update Time: 2025-04-18

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI)
• 13-O-Acetylcorianin
• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-...
• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylet
• [ "" ]
• AKOS040760935
• CID 73834167
• [(1R,2S,4R,5R,8S,9R,12S,13R,14R)-1-hydroxy-13-methyl-11-oxo-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.1^{9,12.0^{2,4.0^{5,13]tetradecan-5-yl] acetate
• 108887-44-1
• (1-hydroxy-13-methyl-11-oxo-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.19,12.02,4.05,13]tetradecan-5-yl) acetate
• 1-hydroxy-13-methyl-11-oxo-14-(prop-1-en-2-yl)-3,7,10-trioxapentacyclo[6.4.1.1?,(1)(2).0(2),?.0?,(1)(3)]tetradecan-5-yl acetate
• IEA88744

• Inchi： 1S/C17H20O7/c1-6(2)8-9-14(19)22-10(8)11-15(4)16(5-21-11,24-7(3)18)12-13(23-12)17(9,15)20/h8-13,20H,1,5H2,2-4H3
• InChI Key： GHRWKEZPHWVFKN-UHFFFAOYSA-N
• SMILES： O1C2C1C1(C3C(=O)OC(C3C(=C)C)C3C1(C)C2(CO3)OC(C)=O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 336.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Color/Form: Solid
• PSA: 52.54

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃